N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide

• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol
• IUPAC Name: N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C18H18N4O2/c1-3-24-16-10-6-14(7-11-16)20-18(23)17-19-12-22(21-17)15-8-4-13(2)5-9-15/h4-12H,3H2,1-2H3,(H,20,23)
• InChI Key: COKQNTKNHUNTFJ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=NN(C=N2)C3=CC=C(C=C3)C

Description

N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide, also known as EMT or EMT-3-CF3, is a chemical compound that belongs to the class of triazole derivatives. EMT has gained significant attention in recent years due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is not fully understood. However, it has been suggested that N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide may exert its effects through the inhibition of certain enzymes or by modulating the activity of certain receptors.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells and to reduce inflammation in animal models. N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has also been shown to exhibit anti-microbial activity against a range of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is its versatility. It can be easily synthesized and modified to produce derivatives with different properties. However, one of the limitations of N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide. One area of interest is the development of N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide derivatives with enhanced anti-inflammatory or anti-tumor properties. Another area of interest is the use of N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide as a diagnostic tool for certain diseases. Additionally, further research is needed to fully understand the mechanism of action of N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide and to identify potential new targets for its use.

Synthesis Methods

N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide can be synthesized through a multi-step process involving the reaction of 4-methylbenzoyl chloride with sodium azide, followed by the reaction of the resulting compound with ethyl 4-aminobenzoate. The final step involves the reaction of the resulting compound with trifluoroacetic anhydride to yield N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide.

Scientific Research Applications

N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. N-(4-ethoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has also been studied for its potential use as a diagnostic tool for certain diseases.